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Compound of Interest

Compound Name: Ethyl stearate

Cat. No.: B029559

In-Depth Technical Guide: Ethyl Stearate

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on ethyl stearate, a fatty acid ester utilized across the
pharmaceutical, cosmetic, and food industries for its properties as an emollient, lubricant, and
plasticizer.[1][2][3] Ethyl stearate is the ester formed from the condensation of stearic acid and
ethanol.[4]

Chemical Identity and Properties

Ethyl stearate, also known as ethyl octadecanoate, is a long-chain fatty acid ester.[4][5] It
belongs to a class of organic compounds known as fatty acid esters, which are derivatives of
fatty acids. At room temperature, it typically appears as a colorless to pale yellow, oily liquid or
a white, waxy solid with a mild, fatty odor.[1][3] This compound is characterized by its
hydrophobicity, being practically insoluble in water but soluble in alcohols and oils.[1][5]

Quantitative Data Summary

The fundamental molecular and physical properties of ethyl stearate are summarized in the
table below. This data is essential for its application in formulation development, chemical
synthesis, and quality control.
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Parameter Value Source
Molecular Formula C20H4002 [L12113114115]116]
Molecular Weight 312.5 g/mol [5]

Alternate Molecular Weight 312.53 g/mol [11[2][4]1[6]
Alternate Molecular Weight 312.54 g/mol [3]

CAS Number 111-61-5 [1][4]

Melting Point 33.4°C [2][5]

Alternate Melting Point 34-38 °C [3114]

Boiling Point 213-215°C @ 15 mmHg [21[31[41[5]
Density 0.880-0.900 g/cm3 [2][5]

Applications in Research and Development

In drug development and research, ethyl stearate serves multiple functions:

e Solvent and Carrier: It is used as a solvent and carrier for various drug formulations, which
can improve the solubility and bioavailability of active pharmaceutical ingredients.[3]

o Emollient in Topicals: In dermatological and cosmetic formulations, its emollient properties
help to soften and smooth the skin, making it a common ingredient in creams and lotions.[1]

[2][3]

e Model Compound: Researchers utilize ethyl stearate as a model compound in studies
related to lipid chemistry and in the synthesis of surfactants.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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